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An In-depth Technical Guide to 4-(4-Ethylcyclohexyl)cyclohexanone

Introduction
4-(4-Ethylcyclohexyl)cyclohexanone is a pivotal intermediate compound, primarily

recognized for its role in the synthesis of advanced liquid crystal materials.[1] Its molecular

architecture, featuring a rigid bicyclohexyl core combined with a polar ketone group, imparts

unique properties that are highly desirable for modulating the optical and thermal

characteristics of liquid crystal displays, optical films, and sensors.[1] This guide offers a

comprehensive exploration of the physical and chemical properties of 4-(4-
Ethylcyclohexyl)cyclohexanone, intended for researchers, chemists, and material scientists.

We will delve into its chemical identity, physicochemical properties, synthesis protocols,

analytical characterization, and applications, providing a holistic view grounded in scientific

literature and technical data.

Chemical Identity
Correctly identifying a chemical compound is the foundation of all scientific investigation. The

following identifiers and descriptors apply to 4-(4-Ethylcyclohexyl)cyclohexanone.

IUPAC Name: 4-(4-Ethylcyclohexyl)cyclohexan-1-one

Synonyms: [1,1'-Bicyclohexyl]-4-one, 4'-ethyl-; 4'-(Ethyl)[1,1'-bicyclohexyl]-4-one[2]
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CAS Number: 150763-13-6[1][3]

Molecular Formula: C₁₄H₂₄O[1]

Molecular Weight: 208.34 g/mol [2]

Physical and Chemical Properties
The physical properties of 4-(4-Ethylcyclohexyl)cyclohexanone are crucial for its handling,

processing, and application. These properties are summarized in the table below.

Property Value Source

Density 0.944 g/cm³ (Predicted) [2]

Boiling Point 299.4 ± 8.0 °C (Predicted) [2]

Flash Point 127.273 °C (Predicted) [2]

Polar Surface Area (PSA) 17.1 Å² [2]

LogP (o/w) 4.2 [2]

The chemical nature of the molecule is dominated by two key features: the saturated

bicyclohexyl system and the carbonyl (ketone) group. The bicyclohexyl skeleton provides

rigidity and contributes to the mesogenic (liquid crystal) properties of its derivatives.[1] The

ketone group serves as a reactive handle, allowing for a variety of chemical transformations. It

can undergo reactions such as reduction to form the corresponding alcohol, condensation, or

esterification to generate a wide array of liquid crystal monomers.[1] These subsequent

monomers are then integrated into liquid crystal mixtures to fine-tune their thermal stability and

optical properties.[1]

Synthesis and Manufacturing
The synthesis of 4-(4-Ethylcyclohexyl)cyclohexanone typically involves the oxidation of its

corresponding alcohol precursor, 4-(4-ethylcyclohexyl)cyclohexanol. Modern synthetic methods

prioritize environmentally friendly processes that offer high yields and simple work-ups.
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Green Oxidation Synthesis Workflow
A notable green chemistry approach utilizes hydrogen peroxide as a clean oxidant, with water

being the only byproduct.[4] This method is catalyzed by a tungstate-based system in a

suitable solvent.[4]

4-(4-Ethylcyclohexyl)cyclohexanol

Oxidation Reaction

Sodium Tungstate Dihydrate &
 Phosphotungstic Acid Hydrogen Peroxide (H₂O₂) N-Methylpyrrolidinone (NMP)

4-(4-Ethylcyclohexyl)cyclohexanone

Purification
(Solvent removal, etc.)

High-Purity Product

Click to download full resolution via product page

Caption: Green synthesis of 4-(4-Ethylcyclohexyl)cyclohexanone via oxidation.

Experimental Protocol: Catalytic Oxidation
The following protocol is adapted from a patented green synthesis method.[4]

Catalyst Preparation: In a reaction vessel, mix and stir sodium tungstate dihydrate

(Na₂WO₄·2H₂O) and phosphotungstic acid.
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Oxidant Mixture: To the catalyst mixture, slowly add hydrogen peroxide (H₂O₂) to form the

active oxidant solution.

Reactant Addition: Add the starting material, 4-(4-ethylcyclohexyl)cyclohexanol, and the

solvent, N-methylpyrrolidinone (NMP), to the oxidant solution.

Reaction Execution: Stir the mixture at a controlled temperature. The reaction progress can

be monitored using an appropriate technique like Thin-Layer Chromatography (TLC).

Work-up and Isolation: Upon completion, the solvent can be removed under reduced

pressure. The resulting crude product is then purified, for instance, by chromatography or

recrystallization, to yield the final 4-(4-Ethylcyclohexyl)cyclohexanone. The recovered

solvent can be dehydrated and reused.[4]

Analytical Characterization
To confirm the identity and purity of synthesized 4-(4-Ethylcyclohexyl)cyclohexanone, a

standard suite of analytical techniques is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the carbon-hydrogen framework of the molecule, confirming the presence of the ethyl group

and the two cyclohexyl rings.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups. A strong

absorption band in the region of 1700-1725 cm⁻¹ is characteristic of the C=O stretch of the

ketone group.

Mass Spectrometry (MS): MS provides information about the molecular weight and

fragmentation pattern of the compound, confirming the molecular formula C₁₄H₂₄O.

Characterization Workflow
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Caption: Standard workflow for analytical characterization.

Applications and Significance
The primary application of 4-(4-Ethylcyclohexyl)cyclohexanone lies in its role as a precursor

for liquid crystal materials.[1]

Liquid Crystal Monomers: Through chemical modification of its ketone group, it is converted

into various liquid crystal monomers. These monomers are essential components in liquid

crystal mixtures, used to control the electro-optical response, clearing point, and viscosity of

the final display device.[1]
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Liquid Crystal Polymers: It can be reacted with bifunctional compounds (e.g., diols or

diamines) to synthesize liquid crystal polymers.[1] These polymers exhibit high mechanical

strength, excellent thermal stability, and unique optical properties, making them suitable for

applications in optical films, flexible displays, and advanced sensors.[1]

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for 4-(4-Ethylcyclohexyl)cyclohexanone
is not readily available in the provided search results, safety precautions can be inferred from

similar ketone-containing compounds like 4-ethylcyclohexanone and cyclohexanone.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,

and a lab coat when handling the compound.[5]

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors.[5]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[5] Keep

away from heat, sparks, open flames, and strong oxidizing agents.[5]

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes.[5]

Skin: Wash off immediately with soap and plenty of water.[5]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[5]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[5]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[5]

Conclusion
4-(4-Ethylcyclohexyl)cyclohexanone is a specialized chemical intermediate with significant

value in the field of materials science. Its distinct molecular structure provides a versatile

platform for the synthesis of a new generation of liquid crystal monomers and polymers.
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Understanding its physical properties, chemical reactivity, and synthesis routes is essential for

harnessing its full potential in the development of advanced optical and electronic materials. As

with all chemical compounds, adherence to strict safety protocols is paramount during its

handling and use.

References
Google Patents. CN101337870B - Method for synthesizing 4-(4'-n-alkyl
cyclohexyl)cyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. arborpharmchem.com [arborpharmchem.com]

2. echemi.com [echemi.com]

3. 4-(4-Ethylcyclohexyl)cyclohexanone | 150763-13-6 [chemicalbook.com]

4. CN101337870B - Method for synthesizing 4-(4'-n-alkyl cyclohexyl)cyclohexanone -
Google Patents [patents.google.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Physical and chemical properties of 4-(4-
Ethylcyclohexyl)cyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181713#physical-and-chemical-properties-of-4-4-
ethylcyclohexyl-cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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